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Compound of Interest

Compound Name: N-Ethylformamide

Cat. No.: B146923 Get Quote

Essential Safety and Handling Guide for N-
Ethylformamide
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate and essential safety protocols,

operational plans, and disposal instructions for handling N-Ethylformamide, a combustible

liquid that can cause skin and serious eye irritation.[1] Adherence to these procedures is critical

to minimize risks and ensure regulatory compliance.

Physicochemical and Hazard Data
A summary of key quantitative data for N-Ethylformamide is provided below for easy

reference.
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Property Value Reference

CAS Number 627-45-2 [1][2]

Molecular Formula C3H7NO [1][2]

Molecular Weight 73.09 g/mol

Boiling Point 202-204 °C [1]

Flash Point 113 °C (closed cup) [1]

Density 0.950 g/mL at 20 °C [2]

Hazard Statements H227 (Combustible liquid) [1]

H315 (Causes skin irritation) [1][2]

H319 (Causes serious eye

irritation)
[1][2]

Signal Word Warning [1]

Standard Operating Procedure for Handling N-
Ethylformamide
The following workflow outlines the necessary steps for safely handling N-Ethylformamide in a

laboratory setting.
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Preparation

Handling & Use

Cleanup & Disposal

Don Appropriate PPE:
- Safety Goggles/Face Shield

- Chemical-Resistant Gloves (Neoprene/Rubber)
- Lab Coat/Impervious Clothing

Work in a well-ventilated area,
preferably a chemical fume hood.

Gather all necessary materials
and check for container integrity.

Carefully dispense N-Ethylformamide,
avoiding splashes and vapor generation.

Proceed to Handling

Perform experimental work,
keeping the container closed when not in use.

Avoid contact with skin, eyes, and clothing.
Keep away from heat, sparks, and open flames.

In case of a spill, absorb with inert material
(e.g., sand, vermiculite).

Proceed to Cleanup

Collect waste in a suitable, closed container
labeled for hazardous waste.

Dispose of waste through a licensed
disposal company.

Decontaminate work surfaces and equipment.
Wash hands thoroughly after handling.

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling N-Ethylformamide.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent exposure. The following table details the

required protective gear.

Body Part Protective Equipment Rationale

Eyes/Face

- Chemical safety goggles

meeting NIOSH (US) or EN

166 (EU) standards.[3] - A face

shield is also recommended.[3]

To protect against splashes

and vapors causing serious

eye irritation.

Skin/Hands

- Handle with chemical-

resistant gloves (e.g.,

neoprene or rubber).[4][5] -

Inspect gloves before use and

use proper glove removal

technique.[3] - Dispose of

contaminated gloves after use.

[1][3]

To prevent skin irritation from

direct contact.[1]

Body

- Wear a chemical-resistant lab

coat or impervious clothing.[1]

[6] - Full-length pants and

closed-toe shoes are

mandatory.

To protect against accidental

spills and splashes.

Respiratory

- Generally, respiratory

protection is not required if

working in a well-ventilated

area or fume hood.[1] - For

nuisance exposures or if

ventilation is inadequate, use a

respirator with OV/AG (US) or

ABEK (EU) cartridges.[1]

To avoid inhalation of vapors,

mists, or gases, especially at

elevated temperatures.

Emergency and First Aid Procedures
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Immediate and appropriate first aid is critical in the event of exposure. The following flowchart

details the necessary steps.

Exposure Event

Immediate Actions

Medical Attention

Exposure to N-Ethylformamide Occurs

Skin Contact:
- Remove contaminated clothing.

- Wash affected area with soap and plenty of water.

Eye Contact:
- Flush eyes with water for at least 15 minutes.

- Occasionally lift upper and lower eyelids.

Inhalation:
- Move person to fresh air.

- If not breathing, give artificial respiration.

Ingestion:
- Do NOT induce vomiting.

- Rinse mouth with water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.
Show the Safety Data Sheet to the doctor.

Click to download full resolution via product page

Caption: First Aid and Emergency Response for N-Ethylformamide Exposure.

Detailed First-Aid Measures:
In case of skin contact: Immediately wash off with soap and plenty of water.[1] Remove any

contaminated clothing.[6]

In case of eye contact: Flush eyes with water as a precaution for at least 15 minutes.[1][6]

If inhaled: Move the person into fresh air. If the person is not breathing, give artificial

respiration.[1]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[1]

In all cases of exposure, seek medical advice.[5][6][7]
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Spill, Storage, and Disposal Plans
Spill Management

Remove Ignition Sources: Immediately eliminate all sources of ignition from the spill area.[5]

[6]

Ventilate the Area: Ensure adequate ventilation.

Containment: Use inert absorbent material such as vermiculite, sand, or earth to absorb the

spill.[6][8]

Collection: Place the absorbed material into a suitable, closed container for disposal.[1][6]

Decontamination: Clean the spill area thoroughly.

Storage
Store in a cool, dry, and well-ventilated place.[1][5]

Keep the container tightly closed.[1][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][5][6]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7][9]

Disposal
Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

All waste must be handled in accordance with local, state, and federal regulations.[5]

Contaminated packaging should be disposed of as unused product.[1] Do not mix N-
Ethylformamide waste with other waste streams.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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